2-(4-chlorophenyl)-7-nitro-9H-[1,2,4]triazolo[5,1-b][1,3]benzothiazin-9-ol

• IUPAC Name: 2-(4-chlorophenyl)-7-nitro-9H-[1,2,4]triazolo[5,1-b][1,3]benzothiazin-9-ol
• InChI: InChI=1S/C15H9ClN4O3S/c16-9-3-1-8(2-4-9)13-17-15-19(18-13)14(21)11-7-10(20(22)23)5-6-12(11)24-15/h1-7,14,21H
• InChI Key: SKFHLRGOBSIENT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN3C(C4=C(C=CC(=C4)[N+](=O)[O-])SC3=N2)O)Cl
• Molecular Formula: C15H9ClN4O3S
• Molecular Weight: 360.8 g/mol

Description

2-(4-chlorophenyl)-7-nitro-9H-[1,2,4]triazolo[5,1-b][1,3]benzothiazin-9-ol is a chemical compound that has gained significant attention in scientific research in recent years. It is a heterocyclic compound that consists of a triazole ring fused to a benzothiazine ring. The compound has been synthesized using various methods and has shown promising results in various research applications.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-7-nitro-9H-[1,2,4]triazolo[5,1-b][1,3]benzothiazin-9-ol is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins that are involved in various cellular processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and tyrosinase. It has also been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-7-nitro-9H-[1,2,4]triazolo[5,1-b][1,3]benzothiazin-9-ol in lab experiments is its versatility. It can be used in various research areas, including medicinal chemistry, pharmacology, and biochemistry. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-7-nitro-9H-[1,2,4]triazolo[5,1-b][1,3]benzothiazin-9-ol. One potential area of research is the development of new compounds based on the structure of the compound. Another potential area of research is the investigation of the compound's potential use in the treatment of other diseases, such as diabetes and cardiovascular diseases. Further studies are also needed to fully understand the compound's mechanism of action and potential toxicity.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various scientific research areas. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.